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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis
and purity assessment of Ornidazole-d5. Ornidazole-d5 is the deuterated analog of
Ornidazole, a 5-nitroimidazole derivative used as an antimicrobial agent.[1] In quantitative
studies, particularly pharmacokinetic analyses using mass spectrometry, Ornidazole-d5 serves
as an ideal internal standard due to its similar chemical and physical properties to Ornidazole,
with a distinct mass difference.[1] This guide details the critical quality attributes of Ornidazole-
d5, the analytical methodologies employed for their verification, and the logical workflow of its

certification.

Certificate of Analysis: Summary of Quantitative
Data

A Certificate of Analysis (CoA) for a reference standard like Ornidazole-d5 provides a
summary of its identity, purity, and other critical parameters. The following tables represent
typical data found on a CoA for Ornidazole-d5, compiled from various supplier specifications
and analytical principles.

Table 1: General Properties and Identification
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Parameter Specification

) 1-(3-chloro-2-hydroxypropyl)-2-methyl-5-
Chemical Name
nitroimidazole-d5

CAS Number 2747915-64-4
Molecular Formula C7HsDsCIN3Os3
Molecular Weight 224.7 g/mol
Appearance A solid

Table 2: Purity and Composition

Test Method Result
Chemical Purity (by HPLC) HPLC-UV >99.00%
Isotopic Purity (Deuterated
Mass Spectrometry >99% (d1-ds)
Forms)
Residual Solvents GC-HS Complies with USP <467>
Heavy Metals ICP-MS Complies with USP <232>
Water Content (Karl Fischer) Karl Fischer Titration <0.5%

Experimental Protocols

The accurate determination of the quality of Ornidazole-d5 relies on a series of well-defined
analytical methods. The following sections detail the typical experimental protocols used to
generate the data presented in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

This method determines the chemical purity of Ornidazole-d5 by separating it from any non-
deuterated or other impurities.
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 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

» Mobile Phase: A mixture of a buffer solution (e.g., 0.05 M disodium hydrogen phosphate, pH
4.8) and an organic solvent (e.g., acetonitrile) in a specific ratio (e.g., 60:40 v/v).[2]

o Flow Rate: Typically 1.0 mL/min.[2]
o Detection: UV detection at a wavelength of 313 nm.[2]

e Procedure: A solution of Ornidazole-d5 is prepared in a suitable solvent (e.g., methanol) and
injected into the HPLC system. The peak area of Ornidazole-d5 is compared to the total
area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Isotopic Purity
Mass spectrometry is used to confirm the molecular weight of Ornidazole-d5 and to determine

the degree of deuterium incorporation (isotopic purity).

e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an appropriate ionization source (e.g., Electrospray lonization - ESI).

e Procedure: A dilute solution of Ornidazole-d5 is introduced into the mass spectrometer. The
mass spectrum will show a distribution of ions corresponding to molecules with varying
numbers of deuterium atoms (do to ds). The relative intensities of these peaks are used to
calculate the percentage of deuterated forms.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H-NMR and 3C-NMR are powerful techniques for confirming the chemical structure of
Ornidazole-d5 and the positions of the deuterium atoms.

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-ds).
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e Procedure: A solution of Ornidazole-d5 is prepared and placed in the NMR spectrometer.
The resulting spectrum is analyzed to ensure it is consistent with the expected structure. The
absence or significant reduction of signals at specific chemical shifts compared to the
spectrum of non-deuterated Ornidazole confirms the locations of the deuterium labels.

Workflow and Visualization

The following diagrams illustrate the logical workflow for the certification of Ornidazole-d5 and
its chemical structure.
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Workflow for Ornidazole-d5 Certificate of Analysis
Chemical Structure of Ornidazole-d5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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